2-amino-3-benzoyl-N-(3-methylphenyl)indolizine-1-carboxamide
Overview
Description
2-amino-3-benzoyl-N-(3-methylphenyl)indolizine-1-carboxamide is a chemical compound that belongs to the class of indolizine derivatives. This compound has attracted significant attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, materials science, and organic synthesis.
Scientific Research Applications
2-amino-3-benzoyl-N-(3-methylphenyl)indolizine-1-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has also been shown to possess anti-inflammatory, antiviral, and antibacterial properties.
Mechanism of Action
Biochemical Pathways:
Unfortunately, specific biochemical pathways affected by this compound remain undisclosed. Indole derivatives, in general, have been associated with diverse biological activities, including antiviral, anti-inflammatory, anticancer, and antioxidant effects . We can speculate that this compound might impact pathways related to these activities.
Advantages and Limitations for Lab Experiments
One advantage of using 2-amino-3-benzoyl-N-(3-methylphenyl)indolizine-1-carboxamide in lab experiments is its potent anticancer activity. This compound can be used as a lead compound for the development of new anticancer drugs. However, one limitation of using this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2-amino-3-benzoyl-N-(3-methylphenyl)indolizine-1-carboxamide. One potential direction is the development of new synthetic methods for the preparation of this compound and its analogs. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the potential of this compound for the treatment of other diseases, such as viral infections and inflammatory diseases, should be explored. Finally, the development of new formulations and delivery systems for this compound could improve its bioavailability and therapeutic efficacy.
Synthesis Methods
The synthesis of 2-amino-3-benzoyl-N-(3-methylphenyl)indolizine-1-carboxamide involves the reaction of 3-methylbenzaldehyde with ethyl acetoacetate in the presence of piperidine to give ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate. The resulting compound is then reacted with hydrazine hydrate to give 3-methyl-1-phenyl-1H-pyrazole-4-carbohydrazide. The final step involves the reaction of 3-methyl-1-phenyl-1H-pyrazole-4-carbohydrazide with 2-bromo-1-benzoylindoline to give this compound.
properties
IUPAC Name |
2-amino-3-benzoyl-N-(3-methylphenyl)indolizine-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2/c1-15-8-7-11-17(14-15)25-23(28)19-18-12-5-6-13-26(18)21(20(19)24)22(27)16-9-3-2-4-10-16/h2-14H,24H2,1H3,(H,25,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHKBQSVWTYSJKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-((4-fluorophenyl)sulfonyl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)piperidine-4-carboxamide](/img/structure/B2378514.png)
![(E)-1-(1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)piperidin-4-yl)pyrrolidin-2-one](/img/structure/B2378517.png)
![2-chloro-N-[2-chloro-5-(diethylsulfamoyl)phenyl]acetamide](/img/structure/B2378518.png)
![3-{[2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl]thio}-6-thien-2-ylpyridazine](/img/structure/B2378523.png)
![2-Chloro-N-[2-[6-oxo-3-(trifluoromethyl)pyridazin-1-yl]ethyl]benzenesulfonamide](/img/structure/B2378524.png)
![7-chloro-N-(4-ethylphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2378529.png)
![3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine](/img/structure/B2378533.png)
